Cas no 72662-07-8 (Thiomorpholine, 3-ethyl-2-methyl-4-(3-methyl-1-oxobutyl)-)

• Product Name: Thiomorpholine, 3-ethyl-2-methyl-4-(3-methyl-1-oxobutyl)-
• CAS No: 72662-07-8
• MF: C₁₂H₂₃NOS
• MW: 229.382122278214
• CID: 1757005
• Update Time: 2024-11-26

Thiomorpholine, 3-ethyl-2-methyl-4-(3-methyl-1-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

• Thiomorpholine, 3-ethyl-2-methyl-4-(3-methyl-1-oxobutyl)-
• 1-Butanone, 1-(3-ethyl-2-methyl-4-thiomorpholinyl)-3-methyl-

• Inchi： 1S/C12H23NOS/c1-5-11-10(4)15-7-6-13(11)12(14)8-9(2)3/h9-11H,5-8H2,1-4H3
• InChI Key： SQKWHBLCGQPYMZ-UHFFFAOYSA-N
• SMILES： C(N1CCSC(C)C1CC)(=O)CC(C)C

Computed Properties

• Exact Mass: 229.15019

Experimental Properties

• Density: 0.973±0.06 g/cm3(Predicted)
• Boiling Point: 96 °C(Press: 0.03 Torr)
• PSA: 20.31
• pka: -0?+-.0.60(Predicted)